Cas no 85169-32-0 (Succinic acid, compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:2))

• Product Name: Succinic acid, compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:2)
• CAS No: 85169-32-0
• MF: C₈H₁₇NO₇
• MW: 239.223083257675
• CID: 729442
• PubChem ID: 3086186
• Update Time: 2025-05-22

Succinic acid, compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:2) Chemical and Physical Properties

Names and Identifiers

• Succinic acid, compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:2)
• 2-amino-2-(hydroxymethyl)propane-1,3-diol,butanedioic acid
• EINECS 283-159-0
• TRIS(HYDROXYMETHYL)AMINOMETHANE SUCCINATE
• TRIS SUCCINATE
• TRIZMA SUCCINATE REAGENT GRADE*CRYSTALLI NE
• tris(hydroxymethyl)aminomethane succinate (2:1)
• 2-Amino-2-(hydroxymethyl)-1,3-propanediol succinate, Di(tris[hydroxymethyl]aminomethane) succinate, Tris succinate, Tris(hydroxymethyl)aminomethane succinate
• Trizma(R) succinate
• Einecs 285-975-2
• Trizma(R) succinate
• 2-amino-2-(hydroxymethyl)propane-1,3-diol hemisuccinate
• 2-amino-2-(hydroxymethyl)propane-1,3-diol;butanedioic acid
• Butanedioic acid--2-amino-2-(hydroxymethyl)propane-1,3-diol (1/2)
• 85169-32-0
• Di(tris[hydroxymethyl]aminomethane) succinate
• NS00092524
• Trizma succinate
• Succinic acid, compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:1)
• 84540-64-7
• DTXSID101004826

• Inchi： 1S/C4H11NO3.C4H6O4/c5-4(1-6,2-7)3-8;5-3(6)1-2-4(7)8/h6-8H,1-3,5H2;1-2H2,(H,5,6)(H,7,8)
• InChI Key： NPUOAAGNARLFDN-UHFFFAOYSA-N
• SMILES： C(N)(CO)(CO)CO.C(=O)(O)CCC(=O)O

Computed Properties

• Exact Mass: 239.10100
• Monoisotopic Mass: 360.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 248A^2

Experimental Properties

• Melting Point: 133-136 °C
• Boiling Point: 357℃ at760mmHg
• Flash Point: 169.7℃
• Solubility: H2O: 0.3 M at 20 °C, clear, colorless
• PSA: 161.31000
• LogP: -1.70310

Succinic acid, compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:2) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Succinic acid, compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:2)

Succinic Acid Compound with 2-Amino-2-(Hydroxymethyl)Propane-1,3-Diol (1:2)

The compound with CAS No. 85169-32-0, commonly referred to as Succinic acid compound with 2-amino-2-(hydroxymethyl)propane-1,3-diol (1:2), is a unique chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of succinic acid, a naturally occurring dicarboxylic acid, and 2-amino-2-(hydroxymethyl)propane-1,3-diol, also known as [trimethylenediamine](https://en.wikipedia.org/wiki/Trimethylenediamine). The stoichiometric ratio of 1:2 indicates that one molecule of succinic acid reacts with two molecules of trimethylenediamine to form this compound.

Succinic acid is a key intermediate in the tricarboxylic acid (TCA) cycle, playing a crucial role in cellular energy production. Its derivatives have found applications in pharmaceuticals, food additives, and bio-based materials. On the other hand, trimethylenediamine is widely used in the production of polyamides and polyurethanes due to its ability to form strong hydrogen bonds. The combination of these two compounds results in a material with unique properties that make it suitable for advanced applications.

Recent studies have highlighted the potential of this compound in the development of biodegradable polymers. Researchers have explored its ability to form polyesters and polyamides with enhanced mechanical properties and biocompatibility. These materials are being considered for use in sustainable packaging, biomedical devices, and textile industries, where traditional petroleum-based plastics are being phased out due to environmental concerns.

The synthesis of this compound involves a multi-step process that includes esterification and condensation reactions. The reaction conditions, such as temperature, pressure, and catalyst selection, significantly influence the yield and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and ensure its quality.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form hydrogels and nanoparticles makes it an ideal candidate for controlled-release medications. Additionally, its biocompatibility has led to its exploration in tissue engineering applications, where it can serve as a scaffold for cell growth.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability under various conditions and its potential to contribute to a circular economy. The results so far suggest that it can be effectively degraded by microorganisms, making it a sustainable alternative to conventional materials.

In conclusion, the compound with CAS No. 85169-32-0 represents a significant advancement in the field of chemical synthesis and material science. Its unique properties and versatile applications make it a valuable addition to both academic research and industrial production. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping a more sustainable future.